Cas no 51806-90-7 (N-ethyl-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-amine)

N-ethyl-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-amine structure
51806-90-7 structure
Product Name:N-ethyl-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
CAS No:51806-90-7
MF:C8H11N5
MW:177.206440210342
CID:1574159
PubChem ID:40136
Update Time:2025-04-21

N-ethyl-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

    • N-ethyl-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
    • N-ethyl-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
    • S-Triazolo(1,5-a)pyrimidine, 5-methyl-7-ethylamino-
    • SCHEMBL21164215
    • JDYRAZLWDUVBMX-UHFFFAOYSA-N
    • BRN 0644105
    • DTXSID20199748
    • 51806-90-7
    • N-Ethyl-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-amine #
    • 4-Ethylamino-6-methyl-1,3,3a,7-tetrazaindene
    • AKOS008970065
    • 5-Methyl-7-ethylamino-s-triazolo(1,5-a)pyrimidine
    • (1,2,4)TRIAZOLO(1,5-a)PYRIMIDIN-7-AMINE, N-ETHYL-5-METHYL-
    • N-Ethyl-5-methyl-(1,2,4)triazolo(1,5-a)pyrimidin-7-amine
    • Inchi: 1S/C8H11N5/c1-3-9-7-4-6(2)12-8-10-5-11-13(7)8/h4-5,9H,3H2,1-2H3
    • InChI Key: JDYRAZLWDUVBMX-UHFFFAOYSA-N
    • SMILES: N12C(=NC=N1)N=C(C)C=C2NCC

Computed Properties

  • Exact Mass: 177.10163
  • Monoisotopic Mass: 177.101445
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.34
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.682
  • PSA: 55.11
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